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Compound of Interest

Compound Name: 5-Chlorovaleric acid

Cat. No.: B053291 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for 5-
Chlorovaleric acid, including detailed operational and disposal plans to ensure a secure

laboratory environment.

Chemical Profile and Hazards

5-Chlorovaleric acid (CAS No. 1119-46-6), also known as 5-chloropentanoic acid, is a

colorless to pale yellow liquid with a pungent odor.[1] It is classified as a corrosive substance

that can cause severe burns to the skin, eyes, and respiratory tract upon contact or inhalation.

[2] Ingestion can lead to burns in the gastrointestinal tract.[2] It is crucial to handle this

chemical with appropriate precautions to mitigate these risks.
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Property Value Reference

Molecular Formula C5H9ClO2 [3]

Molecular Weight 136.58 g/mol [3]

Appearance
Colorless to light yellow clear

liquid
[3]

Melting Point 18 °C [3]

Density 1.170 g/mL at 20 °C [3]

Flash Point > 110 °C (> 230 °F) [2]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling 5-
Chlorovaleric acid to prevent exposure.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Use tightly fitting safety

goggles.[4] For maximum

protection against splashes, a

full-face shield (minimum 8-

inch) is also required.[4][5]

Skin Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves.[2] Nitrile or butyl rubber

gloves are recommended for

handling acids.[6] Inspect

gloves before each use.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] A lab coat, apron

(PVC), or a full-body suit

should be worn.[5][7]

Footwear

Closed-toe shoes are required.

For larger quantities or in case

of a spill, chemical-resistant

boots are recommended.[8][9]

Respiratory Protection Respirator

All handling must be

conducted in a chemical fume

hood.[2] If exposure limits are

exceeded or irritation is

experienced, use a

NIOSH/MSHA-approved

respirator with an appropriate

cartridge for acid gases.[2][6]

Operational Plan: Handling 5-Chlorovaleric Acid
Adherence to a strict, step-by-step protocol is essential for the safe handling of 5-
Chlorovaleric acid.
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Pre-Operational Checks
Verify Emergency Equipment: Ensure that a safety shower and an eyewash station are

readily accessible and in good working order.[2]

Assemble PPE: Don all required personal protective equipment as detailed in the table

above.

Prepare Work Area: Conduct all work in a certified chemical fume hood.[2] Ensure the work

area is clean and uncluttered.

Gather Spill Control Materials: Have a chemical spill kit readily available, including an inert

absorbent material (e.g., vermiculite, sand, or cat litter) and a neutralizing agent for acids

(e.g., sodium bicarbonate or soda ash).[2][10]

Handling Procedure
Transporting: When moving 5-Chlorovaleric acid, use a secondary container to prevent

spills.

Dispensing: Carefully dispense the required amount, avoiding splashing. Keep the container

opening away from your face.

Reactions: If using in a reaction, add it slowly to other reagents to control any exothermic

processes.

Container Management: Keep the container tightly closed when not in use.[2]

Post-Handling Procedure
Decontamination: Wipe down the work surface with an appropriate cleaning agent.

PPE Removal: Remove gloves and other PPE carefully to avoid skin contact.[7] Wash hands

thoroughly with soap and water after handling.[4]

Storage: Store 5-Chlorovaleric acid in a cool, dry, well-ventilated area designated for

corrosive materials.[2] The recommended storage temperature is 2-8°C.[4]
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Emergency and Disposal Plans
First Aid Measures
Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2] Seek immediate medical

attention.[2]

Inhalation

Move the person to fresh air immediately.[2] If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

[2] Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[2] Seek

immediate medical attention.[2]

Spill Response
In the event of a spill, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, but avoid creating airborne vapors.

Contain the Spill: Create a dike around the spill using an inert absorbent material.[10]

Neutralize (for acid spills): Cautiously apply a neutralizing agent like soda ash or sodium

bicarbonate from the outside of the spill inwards.[10][11]
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Absorb: Once neutralized, absorb the residue with an inert material.[2]

Collect and Package: Scoop the absorbed material into a suitable, labeled container for

hazardous waste.[12]

Decontaminate: Clean the spill area with a mild detergent and water.[11]

Disposal Plan
5-Chlorovaleric acid and any contaminated materials must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams.[4]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "5-Chlorovaleric acid."

Disposal: All waste must be handled in accordance with local, state, and federal regulations.

[7] Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.[11]

Procedural Workflow
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Workflow for Handling 5-Chlorovaleric Acid
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Caption: Workflow for the safe handling and emergency response for 5-Chlorovaleric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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